![molecular formula C9H6FNO3 B6174407 methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate CAS No. 2624138-96-9](/img/no-structure.png)
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
Overview
Description
Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate, or MFFP, is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of experiments and processes, including organic synthesis, drug discovery, and biochemical and physiological studies.
Scientific Research Applications
MFFP has a wide range of scientific research applications. It has been used in organic synthesis to prepare various compounds, such as pyridine-containing heterocycles. It has also been used in drug discovery to identify potential drug candidates. Additionally, it has been used in biochemical and physiological studies to examine the effects of various compounds on biological systems.
Mechanism of Action
The mechanism of action of MFFP is not fully understood. However, it is believed that MFFP binds to various receptors in the body and modulates the activity of these receptors. This modulation of receptor activity is believed to be responsible for the various effects of MFFP on biological systems.
Biochemical and Physiological Effects
MFFP has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic effects. Additionally, it has been shown to have anti-oxidant and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
MFFP has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. Additionally, it is non-toxic and has a low melting point, making it ideal for use in a variety of experiments. However, it is important to note that MFFP has some limitations. It is not soluble in water and is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are a variety of potential future directions for MFFP. It could be used to develop new drugs, such as anti-cancer agents. Additionally, it could be used to develop new materials, such as polymers and nanomaterials. Additionally, it could be used to develop new methods for organic synthesis and for studying biochemical and physiological processes. Finally, it could be used to develop new analytical methods, such as spectroscopic methods, for studying complex biological systems.
Synthesis Methods
MFFP can be synthesized in several ways, depending on the desired product. The most common method of synthesis is by the reaction of 5-fluorofurfuryl chloride and 2-pyridinecarboxaldehyde. This reaction is typically conducted in the presence of a base, such as triethylamine, and a catalyst, such as palladium chloride. The reaction is typically conducted at room temperature and yields MFFP in yields of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate involves the reaction of 5-fluorofuro[3,2-b]pyridine-2-carboxylic acid with methanol in the presence of a dehydrating agent.", "Starting Materials": [ "5-fluorofuro[3,2-b]pyridine-2-carboxylic acid", "Methanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "To a solution of 5-fluorofuro[3,2-b]pyridine-2-carboxylic acid in methanol, add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) and heat the mixture under reflux for several hours.", "Allow the mixture to cool and then add water to hydrolyze any remaining dehydrating agent.", "Extract the product with an organic solvent (e.g. dichloromethane) and dry over anhydrous magnesium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system (e.g. hexane/ethyl acetate) to obtain the final product, methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate." ] } | |
CAS RN |
2624138-96-9 |
Molecular Formula |
C9H6FNO3 |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
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